Cas no 15396-36-8 (Benzoic acid,2-chloro-3,5-diiodo-)

• Product Name: Benzoic acid,2-chloro-3,5-diiodo-
• CAS No: 15396-36-8
• MF: C₇H₃ClI₂O₂
• MW: 408.359465837479
• CID: 196340
• PubChem ID: 84893
• Update Time: 2025-04-19

Benzoic acid,2-chloro-3,5-diiodo- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-chloro-3,5-diiodo-
• 2-Chloro-3,5-diiodobenzoic acid
• 2-Chloro-3,5-diiodo-benzoic acid
• NS00052775
• 15396-36-8
• DTXSID70934883
• AKOS000109231
• BB 0245939
• EINECS 239-416-4

• Inchi： 1S/C7H3ClI2O2/c8-6-4(7(11)12)1-3(9)2-5(6)10/h1-2H,(H,11,12)
• InChI Key： ZNJCYNGNDYEMAA-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(C(=O)O)=C1Cl)I

Computed Properties

• Exact Mass: 407.79019
• Monoisotopic Mass: 407.791093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 2.583
• Boiling Point: 439.2°Cat760mmHg
• Flash Point: 219.4°C
• Refractive Index: 1.742
• PSA: 37.3